Cas no 122372-21-8 (Ethanone, 1-[5-chloro-2-(methylthio)-4-pyrimidinyl]-)

• Product Name: Ethanone, 1-[5-chloro-2-(methylthio)-4-pyrimidinyl]-
• CAS No: 122372-21-8
• MF: C₇H₇ClN₂OS
• MW: 202.661278963089
• CID: 3689765
• PubChem ID: 14321003
• Update Time: 2025-04-22

Ethanone, 1-[5-chloro-2-(methylthio)-4-pyrimidinyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[5-chloro-2-(methylthio)-4-pyrimidinyl]-
• 1-(5-Chloro-2-(methylthio)pyrimidin-4-yl)ethanone
• SCHEMBL882666
• 122372-21-8
• DTXSID101231247
• SB60182
• 1-[5-Chloro-2-(methylthio)-4-pyrimidinyl]ethanone

• Inchi： 1S/C7H7ClN2OS/c1-4(11)6-5(8)3-9-7(10-6)12-2/h3H,1-2H3
• InChI Key： IVWNZCGFZQWBFT-UHFFFAOYSA-N
• SMILES： C(=O)(C1C(Cl)=CN=C(SC)N=1)C

Computed Properties

• Exact Mass: 201.9967617Da
• Monoisotopic Mass: 201.9967617Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 68.2Ų